![molecular formula C20H14N6O3 B2378943 N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide CAS No. 1207059-45-7](/img/structure/B2378943.png)
N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H14N6O3 and its molecular weight is 386.371. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
Compounds related to the specified chemical structure have shown promising antiviral activity. For instance, derivatives of triazolopyridazines have demonstrated significant effects against hepatitis A virus, highlighting their potential in developing antiviral therapies (Shamroukh & Ali, 2008).
Antimicrobial Activity
New heterocycles incorporating thiadiazole moiety have been synthesized for their potential insecticidal and antimicrobial applications against various pests and pathogens. This demonstrates the broad spectrum of activities that such compounds can exhibit, indicating their utility in developing new antimicrobial agents (Fadda et al., 2017).
Anticancer Activity
Some newly synthesized heterocycles have shown anticancer activities, underlining the importance of these compounds in medicinal chemistry for the development of novel cancer therapeutics. The research into these compounds provides insights into their mechanism of action and potential therapeutic applications (Riyadh et al., 2013).
Synthesis and Structural Analysis
The synthesis and structural analysis of triazolopyridazine compounds have been explored, providing valuable information on the chemical properties and potential applications of these compounds. Research in this area focuses on developing novel synthetic methods and understanding the molecular structure through various analytical techniques (Sallam et al., 2021).
properties
IUPAC Name |
2-(2-oxo-1,3-benzoxazol-3-yl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N6O3/c27-19(11-25-16-6-1-2-7-17(16)29-20(25)28)22-14-5-3-4-13(10-14)15-8-9-18-23-21-12-26(18)24-15/h1-10,12H,11H2,(H,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKPIKRHVLFTCLM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NC3=CC=CC(=C3)C4=NN5C=NN=C5C=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.